8-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione involves the condensation of 2-hydroxyacetophenone with malonic acid in the presence of concentrated sulfuric acid to form 3,4-dihydrocoumarin. The resulting product is then fluorinated using a fluorinating agent such as hydrogen fluoride or a fluorinating reagent like diethylaminosulfur trifluoride (DAST) to obtain 8-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione.", "Starting Materials": ["2-hydroxyacetophenone", "malonic acid", "concentrated sulfuric acid", "fluorinating agent or reagent"], "Reaction": ["Step 1: Condensation of 2-hydroxyacetophenone with malonic acid in the presence of concentrated sulfuric acid to form 3,4-dihydrocoumarin.", "Step 2: Fluorination of 3,4-dihydrocoumarin using a fluorinating agent or reagent such as hydrogen fluoride or diethylaminosulfur trifluoride (DAST) to obtain 8-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione."] } | |
CAS RN |
156590-24-8 |
Product Name |
8-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione |
Molecular Formula |
C9H5FO3 |
Molecular Weight |
180.1 |
Purity |
95 |
Origin of Product |
United States |
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![1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one](/img/structure/B6254418.png)